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Compound of Interest

Compound Name: 3-Nonanone

Cat. No.: B1329264

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary toxicological data
for 3-Nonanone (CAS No. 925-78-0), also known as ethyl hexyl ketone. Due to the limited
availability of direct toxicological data for 3-Nonanone, this report incorporates a read-across
approach, leveraging data from structurally similar aliphatic ketones, including 2-Nonanone, 4-
Nonanone, 5-Nonanone, and 2-Octanone. This methodology allows for a robust preliminary
hazard assessment in the absence of complete substance-specific information. All
experimental protocols described are based on internationally recognized OECD guidelines.

Acute Toxicity

Acute toxicity data are essential for understanding the potential hazards associated with short-
term exposure to a substance. The following tables summarize the available acute toxicity data
for 3-Nonanone and its structural analogs.

Table 1: Acute Oral Toxicity Data
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Test GHS
Substance . Route LD50 Reference
Species Category
3-Nonanone
(Read-
across)
2-Nonanone Rat Oral 3,200 mg/kg Category 5 [1]
2-Octanone Rat Oral 3,089 mg/kg Category 5 [2][3]
>2,000 mg/kg »
5-Nonanone Rat Oral Not Classified  [4]
(LDLo)
Table 2: Acute Dermal Toxicity Data
Test GHS
Substance . Route LD50 Reference
Species Category
3-Nonanone
(Read-
across)
2-Nonanone Rabbit Dermal >5,000 mg/kg  Not Classified  [1]
2-Octanone Rabbit Dermal 1,337 mg/kg Category 4 [2][3]
Table 3: Acute Inhalation Toxicity Data
Test GHS
Substance ) Route LC50 Reference
Species Category
3-Nonanone
(Read-
across)
_ >2132 ppm (6 -~
2-Octanone Rat Inhalation Not Classified  [5]

hours)
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Experimental Protocol: Acute Oral Toxicity (OECD 423 -
Acute Toxic Class Method)

The acute toxic class method is a stepwise procedure used to estimate the acute oral toxicity of
a substance.

Start: Dose 3 animals
at a defined starting dose level

Observe for 14 days
(mortality and clinical signs)

Clear outcome
e.g., 2-3 animals die)

Equivocal or unexpected outcome No or 1 animal dies

Dose 3 more animals
at a higher dose level

Dose 3 more animals Stop and Classify
at a lower dose level based on GHS criteria

Click to download full resolution via product page
Figure 1: OECD 423 Acute Toxic Class Method Workflow.

Irritation and Sensitization
Skin Irritation

A study on a substance identified as "13F-SFA-MONOMER," which is likely 3-Nonanone
based on the context of the providing source, concluded that it is a mild irritant to rabbit skin. A
single 4-hour application produced very slight erythema that was reversible.

Table 4: Skin Irritation Data
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Substance Test Species Result GHS Category  Reference
) o Category 3
3-Nonanone Rabbit Mild irritant o
(implied)

Causes skin
2-Nonanone - o Category 2 [6]

irritation
2-Octanone Rabbit Mild irritant Category 3 [315]

Eye Irritation

3-Nonanone is classified as causing serious eye irritation (H319) according to GHS

classifications available in the PubChem database.

Table 5: Eye Irritation Data

Substance Test Species Result GHS Category  Reference
Causes serious

3-Nonanone - o Category 2A [7]
eye irritation
Causes serious

2-Nonanone - S Category 2A [6]
eye irritation
Causes serious

2-Octanone - o Category 2A [3]
eye irritation
Causes serious

4-Nonanone - Category 2A [8]

eye irritation

Skin Sensitization

No direct data on the skin sensitization potential of 3-Nonanone were found. Data on structural

analogs suggest that aliphatic ketones generally have a low sensitization potential.

Table 6: Skin Sensitization Data (Read-across)
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GHS
Test Test .
Substance . Result Classificati Reference
Species Method
on
No
2-Octanone - - sensitizing Not Classified [2]

effects known

Experimental Protocols

Dermal Irritation/Corrosion (Based on OECD Guideline 404)

This test evaluates the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) inflammatory changes to the skin.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.agilent.com/cs/library/msds/WRK-155N_NAEnglish.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Apply 0.5 mL or 0.5 g of
test substance to the skin of one rabbit

Cover with a semi-occlusive dressing
for 4 hours

'

Remove dressing and observe
at 1, 24, 48, and 72 hours

'

Score for erythema and edema
(Draize scale)

Stop and classify as corrosive " .
b D) additional animals

'

Classify as irritant or non-irritant
based on persistence and severity of lesions

‘ Confirm with up to two

Click to download full resolution via product page

Figure 2: OECD 404 Acute Dermal Irritation/Corrosion Test Workflow.

Eye Irritation/Corrosion (Based on OECD Guideline 405)

This test assesses the potential of a substance to produce irritation or corrosion in the eye.
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Start: Instill 0.1 mL or 0.1 g of
test substance into the conjunctival sac of one eye of a rabbit

Observe for effects on cornea, iris, and conjunctiva
at 1, 24, 48, and 72 hours, and up to 21 days

'

Score ocular lesions

Severe pain or distress?

If no severe effects, confirm with
up to two additional animals

'

Classify based on severity and
reversibility of eye lesions

Terminate study for that animal

Click to download full resolution via product page

Figure 3: OECD 405 Acute Eye Irritation/Corrosion Test Workflow.

Mutagenicity
No direct mutagenicity data for 3-Nonanone were identified. However, based on data from
structurally related ketones, 3-Nonanone is not expected to be genotoxic.

Table 7: Mutagenicity Data (Read-across)
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Substance Test System Test Type Result Reference

2-Heptanone

S. typhimurium & Not expected to
(analog to 2- ) Ames Test ) [9]
E. coli be genotoxic
Octanone)
2-Heptanone In vitro
(analog to 2- Mammalian cells ~ Chromosome Non-clastogenic [10]
Undecanone) Aberration

Experimental Protocol: Bacterial Reverse Mutation Test
(Ames Test - OECD 471)

The Ames test is a widely used method to assess the mutagenic potential of a chemical by
measuring its ability to induce reverse mutations in histidine-dependent strains of Salmonella
typhimurium and tryptophan-dependent strains of Escherichia coli.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/111-13-7.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/112-12-9_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Prepare bacterial tester strains
(e.g., S. typhimurium TA98, TA100)

Mix bacteria, test substance (various concentrations),
and S9 mix (for metabolic activation) or buffer

:

Incubate mixture

:

Plate on minimal glucose agar plates

:

Incubate plates for 48-72 hours

:

Count revertant colonies

:

Analyze data: Compare colony counts of
treated plates to control plates

Determine mutagenic potential
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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